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Compound Focus: N-Lactoyl-Leucine

CAS No.: 210769-82-7

Cat. No.: S6901495

TABLE: Fundamental Characteristics of N-Lactoyl-Leucine [1] [2]

Property Value / Description

RefMet Name N-Lactoyl leucine

HMDB ID HMDBO0062176

ChEBI ID CHEBI:173162

Systematic Name (2S)-2-[[(2S)-2-hydroxypropanoyl]amino]-4-methyl-pentanoic acid
Molecular Formula CoH17NOa4

Exact Mass (Neutral) 203.115759 Da

Super Class Organic acids

Main Class Amino acids and peptides

Sub Class Amino acids

TABLE: Experimental Physicochemical Properties [3]
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Property Condition / Value

Solubility in Water Highly soluble (specific quantitative data not provided)
Solubility in Concentrated Feed Enabled formulation at 265 g/L nutrient concentration
pH in Saturated Solution Measured (specific value not provided)

Stability in Cell Culture Media Stable in complex feed mixture at pH 7

Biological Role and Function

N-Lactoyl-Leucine is part of the N-lactoyl amino acids (Lac-AA) family, metabolites formed by
enzymatically conjugating lactate to an amino acid via a peptide bond [4]. The diagram below illustrates its

core biosynthesis and transport pathway.
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Biosynthesis and transport of N-Lactoyl-Leucine.

Experimental Protocols and Methodologies

Protocol 1: Solubility Assessment in Concentrated Feeds [3]

This methodology is critical for developing high-concentration cell culture media.

e Feed Preparation: Use a customized dry powder media backbone (e.g., Cellvento 4Feed) lacking
isoleucine and leucine.
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e Compound Addition: Add increasing amounts of N-Lactoyl-Leucine sodium salt to the liquid feed,
which already contains a high concentration of other nutrients (e.g., 125 g/L).
¢ Mixing: Agitate the solution for 10 minutes after each addition.
¢ Saturation Point Determination: Monitor for visual precipitation or an increase in turbidity.
e Analysis:
o Turbidity: Measure using a turbidimeter (e.g., Turb 550 IR). A value below 5 NTU is typically
considered acceptable for a clear solution.
o Osmolality: Measure using an osmometer (e.g., Osmomat 3000).
o pH: Record the pH after each adjustment.

Protocol 2: Targeted LC-MS Analysis for Stability Monitoring [3]

This method quantifies N-Lactoyl-Leucine in complex biological matrices.

e Sample Preparation: Reconstitute feed or cell culture samples in appropriate solvents. A linear

calibration range should be established, typically from 10 to 400 pmol of compound injected on-
column.

e Chromatography:
o Column: Xselect HSS T3 (Waters, 3.5 um, 2.1 x 150 mm).
o Temperature: 40°C.
o Mobile Phase: Buffer A (20 mM ammonium formate with 0.1% formic acid) and Buffer B
(Methanol).
o Flow Rate: 300 pl/min.
o Gradient:
= 0-2min: 0.1% B
= 2-4 min: Linear increase to 20% B
= 4-6 min: Ramp to 30% B
= 6-8 min: Ramp to 80% B
e Mass Spectrometry Detection: Utilize electrospray ionization (ESI) in positive or negative mode, as
optimized. Detection was performed on a system such as a Bruker Impact II.

Protocol 3: Assessing Bioavailability in CHO Cell Cultures [3]

This functional assay verifies that cells can utilize the derivative.

e Cell Culture: Use CHO cell lines (e.g., CHOK1 GS, CHODG44, CHOZN) producing recombinant
proteins.
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¢ Feed Formulation: Develop a fed-batch process where the standard leucine and isoleucine in the
feed are completely replaced by their N-lactoyl counterparts (sodium salts).
¢ Process Monitoring: Track standard cell culture performance parameters over time.
¢ Analysis:
o Viability and Growth: Monitor cell density and viability.
o Productivity: Measure the final titer of the recombinant protein (e.g., monoclonal antibody).
o Product Quality: Assess critical quality attributes of the final protein product.

Applications and Significance in Research

TABLE: Key Applications of N-Lactoyl-Leucine and Related Metabolites

Field / Context Application / Significance Key Findings

| Biotherapeutic Production | Soluble alternative to canonical leucine in concentrated cell culture feeds [3].
| « Enables highly concentrated feed formulations (>265 g/L). * Bioavailable for CHO cells, supporting
growth and productivity. « Maintains final recombinant protein quality. | | Metabolic Biomarker Research |
Member of the N-lactoyl-amino acids family, correlated with metabolic states [4] [5]. | * Serum levels of
Lac-AAs (including Lac-Phe) are higher in individuals with low improvement in 6-minute walk distance
after training. « Potential biomarker for rapid muscle fatigue and low aerobic exercise response. | | Basic
Metabolism | Endogenous metabolite formed via reverse proteolysis [4]. | * Biosynthesis is catalyzed by the
enzyme CNDP2. « Exported from cells via transporters like ABCC5, SLC17A1, and SLC17A3. |

The following workflow summarizes the typical experimental process for evaluating N-Lactoyl-Leucine in

a bioprocess context, from preparation to final analysis.
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Experimental workflow for evaluating N-Lactoyl-Leucine in bioprocessing.

Future Research Directions

e Therapeutic Applications: Explore potential roles in metabolic diseases, mitochondrial disorders,
and cancer, given the involvement of Lac-AAs in these conditions [4].
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e Transport Mechanisms: Further characterize the roles of SLC17A1 and SLC17A3 transporters in
renal handling and identify additional transporters [4].

¢ Clinical Correlation: Validate the utility of N-Lactoyl-Leucine as a clinical biomarker for predicting
individual responses to exercise or other physiological stressors [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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